![molecular formula C23H26N2O4 B7709820 N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide](/img/structure/B7709820.png)
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide
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Overview
Description
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide, also known as HM-3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. HM-3 is a quinoline derivative and belongs to a class of compounds known as benzamides.
Mechanism of Action
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide acts as a competitive antagonist for the 5-HT3 receptor. It binds to the receptor at the same site as the endogenous ligand serotonin and prevents its activation. By blocking the 5-HT3 receptor, this compound reduces the excitability of neurons and modulates neurotransmitter release. This mechanism of action has been implicated in the therapeutic effects of this compound in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily mediated through its interaction with the 5-HT3 receptor. By blocking the receptor, this compound reduces the release of various neurotransmitters such as dopamine, norepinephrine, and acetylcholine. This reduction in neurotransmitter release has been linked to the anxiolytic and antidepressant effects of this compound. Additionally, this compound has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress response.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide is its selectivity for the 5-HT3 receptor. This selectivity allows researchers to study the specific effects of blocking this receptor without interfering with other neurotransmitter systems. Additionally, this compound has been shown to have low toxicity and is well-tolerated in animal models. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it challenging to administer in experiments.
Future Directions
There are several potential future directions for research on N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide. One area of interest is the role of the 5-HT3 receptor in drug addiction. Preclinical studies have shown that blocking the 5-HT3 receptor can reduce drug-seeking behavior and prevent relapse in animal models of addiction. Therefore, this compound may have potential as a therapeutic agent for drug addiction. Additionally, further research is needed to explore the potential of this compound in the treatment of other neurological disorders such as Parkinson's disease and Alzheimer's disease.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. The synthesis of this compound involves the reaction of 2-hydroxy-6-methylquinoline with N-isopropyl-3,5-dimethoxybenzoyl chloride. This compound acts as a selective antagonist for the 5-HT3 receptor and has been used as a tool to study the role of this receptor in various neurological disorders. The biochemical and physiological effects of this compound are primarily mediated through its interaction with the 5-HT3 receptor. This compound has several advantages and limitations for use in lab experiments. Finally, there are several potential future directions for research on this compound, including its role in drug addiction and the treatment of neurological disorders.
Synthesis Methods
The synthesis of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide involves the reaction of 2-hydroxy-6-methylquinoline with N-isopropyl-3,5-dimethoxybenzoyl chloride in the presence of a base. The reaction yields this compound as a white crystalline solid. The purity of the final product can be confirmed using spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS).
Scientific Research Applications
N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-isopropyl-3,5-dimethoxybenzamide has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the field of neuroscience. This compound acts as a selective antagonist for the 5-HT3 receptor, which is a ligand-gated ion channel present in the central and peripheral nervous system. The 5-HT3 receptor plays a crucial role in modulating neurotransmitter release and synaptic plasticity. Therefore, this compound has been used as a tool to study the role of 5-HT3 receptors in various neurological disorders such as depression, anxiety, and schizophrenia.
Properties
IUPAC Name |
3,5-dimethoxy-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O4/c1-14(2)25(23(27)17-10-19(28-4)12-20(11-17)29-5)13-18-9-16-8-15(3)6-7-21(16)24-22(18)26/h6-12,14H,13H2,1-5H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJAQKHGGKNHOGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(C(C)C)C(=O)C3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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